Cas no 1178041-32-1 ((6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone)
1178041-32-1 structure
Product Name:(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone
CAS No:1178041-32-1
MF:C10H13ClN4O
MW:240.689420461655
CID:2615518
PubChem ID:60858693
Update Time:2025-04-21
(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone
- (6-CHLOROPYRIDAZIN-3-YL)(4-METHYLPIPERAZIN-1-YL)METHANONE
- (6-CHLORO-3-PYRIDAZINYL)(4-METHYL-1-PIPERAZINYL)-METHANONE
- MB11665
- SCHEMBL21666388
- 1178041-32-1
-
- Inchi: 1S/C10H13ClN4O/c1-14-4-6-15(7-5-14)10(16)8-2-3-9(11)13-12-8/h2-3H,4-7H2,1H3
- InChI Key: ZACSLPPBYMAHQU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(N2CCN(C)CC2)=O)N=N1
Computed Properties
- Exact Mass: 240.0777887Da
- Monoisotopic Mass: 240.0777887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 49.3Ų
(6-chloropyridazin-3-yl)-(4-methylpiperazin-1-yl)methanone Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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